Cas no 1380245-88-4 (2-bromo-3H-Imidazo[4,5-b]pyridine)

• Product Name: 2-bromo-3H-Imidazo[4,5-b]pyridine
• CAS No: 1380245-88-4
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD28048412
• CID: 1029723
• PubChem ID: 18521647
• Update Time: 2025-06-12

2-bromo-3H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3H-Imidazo[4,5-b]pyridine
• 2-bromo-1H-imidazo[4,5-b]pyridine
• SB21163
• 1380245-88-4
• bromoimidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 2-bromo-
• bromoimidazopyridine
• SCHEMBL620579
• AS-54366
• DTXSID70594401
• SY037865
• MFCD28048412
• CS-0052006
• AKOS024071578
• P17806
• FINBQSYQJRHYSA-UHFFFAOYSA-N

• MDL： MFCD28048412
• Inchi： 1S/C6H4BrN3/c7-6-9-4-2-1-3-8-5(4)10-6/h1-3H,(H,8,9,10)
• InChI Key： FINBQSYQJRHYSA-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C=CC=N2)N1

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Boiling Point: 370.6±34.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-bromo-3H-Imidazo[4,5-b]pyridine

Comprehensive Overview of 2-bromo-3H-Imidazo[4,5-b]pyridine (CAS No. 1380245-88-4): Properties, Applications, and Industry Insights

2-bromo-3H-Imidazo[4,5-b]pyridine (CAS No. 1380245-88-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This imidazo[4,5-b]pyridine derivative, characterized by a bromine substituent at the 2-position, serves as a versatile building block in medicinal chemistry. Its molecular formula, C₆H₄BrN₃, and molecular weight of 198.02 g/mol make it a valuable intermediate for synthesizing more complex molecules.

The compound's bromo-functionalized imidazo[4,5-b]pyridine core structure contributes to its reactivity in cross-coupling reactions, a topic frequently searched by synthetic chemists. Recent trends in drug discovery highlight the growing demand for nitrogen-containing heterocycles, with 2-bromo-3H-Imidazo[4,5-b]pyridine being particularly relevant for kinase inhibitor development. This aligns with current industry focus on targeted therapies, as evidenced by the surge in searches for "small molecule kinase inhibitors" and "imidazole-based pharmaceuticals."

From a synthetic perspective, the bromine atom in CAS 1380245-88-4 enables diverse transformations, including Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are crucial for creating carbon-carbon and carbon-heteroatom bonds, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) studies. The compound's solubility profile—moderate in polar organic solvents but limited in water—makes it suitable for various reaction conditions, a practical consideration often queried by researchers.

Thermal stability data for 2-bromo-3H-Imidazo[4,5-b]pyridine indicates decomposition above 250°C, suggesting compatibility with most common synthetic protocols. This characteristic, combined with its crystalline solid form at room temperature, contributes to its handling advantages in laboratory settings. Recent publications have emphasized the compound's utility in creating fluorescent probes and bioconjugates, areas experiencing rapid growth in chemical biology applications.

Quality control parameters for CAS 1380245-88-4 typically include HPLC purity ≥95%, with residual solvent content meeting ICH guidelines. These specifications respond to the pharmaceutical industry's stringent requirements for intermediates, a concern reflected in frequent searches for "GMP-compliant building blocks." The compound's storage recommendation under inert atmosphere at 2-8°C ensures long-term stability, addressing common questions about heterocycle storage conditions.

Emerging applications of imidazo[4,5-b]pyridine derivatives in materials science have expanded the potential uses of this compound. Its incorporation into organic semiconductors and light-emitting materials aligns with the sustainable chemistry movement, a trending topic in scientific communities. The electron-deficient nature of the pyridine-imidazole system makes it particularly interesting for developing novel electronic materials.

Regulatory considerations for 2-bromo-3H-Imidazo[4,5-b]pyridine focus on proper laboratory handling procedures rather than restrictive classifications. Safety data sheets recommend standard personal protective equipment, reflecting moderate irritation potential typical of bromo-substituted heterocycles. This balanced safety profile contributes to its widespread adoption in research settings.

The commercial availability of CAS 1380245-88-4 from multiple specialty chemical suppliers has increased in recent years, responding to growing demand. Pricing trends show stability, with bulk quantities offering cost advantages for scale-up projects—a practical consideration frequently searched by process chemists. Custom synthesis options are also available for researchers requiring specific isotopic labeling or alternative salt forms.

Future research directions for 2-bromo-3H-Imidazo[4,5-b]pyridine derivatives may explore their potential in PROTAC (proteolysis targeting chimera) technology, an area generating significant interest in drug discovery circles. The compound's ability to serve as a linker component between target protein binders and E3 ligase recruiters positions it as a valuable tool in this cutting-edge therapeutic approach.

Analytical characterization of 1380245-88-4 typically employs LC-MS, ¹H/¹³C NMR, and elemental analysis, with spectral data available from major suppliers. These characterization methods address the quality verification needs expressed in searches for "heterocyclic compound analysis techniques." The distinct ¹H NMR pattern of the imidazo[4,5-b]pyridine system serves as a fingerprint for identity confirmation.

In conclusion, 2-bromo-3H-Imidazo[4,5-b]pyridine represents a strategically important building block with diverse applications across multiple scientific disciplines. Its combination of synthetic versatility, favorable physicochemical properties, and relevance to current research trends ensures continued interest from both academic and industrial researchers. The compound's alignment with modern drug discovery paradigms and materials science applications positions it as a valuable tool for innovation in chemical sciences.